Cas no 224776-09-4 (Ethyl 3-(5-pyrimidyl)propionate)

• Product Name: Ethyl 3-(5-pyrimidyl)propionate
• CAS No: 224776-09-4
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 2115134
• Update Time: 2023-08-04

Ethyl 3-(5-pyrimidyl)propionate Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinepropanoic acid ethyl ester
• ethyl 3-(5-pyrimidyl)propionate
• BQRRNZRDNKXREU-UHFFFAOYSA-N
• 5-Pyrimidinepropionic acid ethyl ester
• 3-Pyrimidin-5-yl-propionic acid ethyl ester
• Ethyl 3-(5-pyrimidyl)propionate

• Inchi： 1S/C9H12N2O2/c1-2-13-9(12)4-3-8-5-10-7-11-6-8/h5-7H,2-4H2,1H3
• InChI Key： BQRRNZRDNKXREU-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1=CN=CN=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 156
• Topological Polar Surface Area: 52.1